Cas no 195252-56-3 (6-chloro-4-N-propylpyrimidine-4,5-diamine)

• Product Name: 6-chloro-4-N-propylpyrimidine-4,5-diamine
• CAS No: 195252-56-3
• MF: C₇H₁₁ClN₄
• MW: 186.64203953743
• MDL: MFCD07440144
• CID: 98111
• Update Time: 2025-06-09

6-chloro-4-N-propylpyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N4-propyl-4,5-pyrimidinediamine
• 4,5-Pyrimidinediamine,6-chloro-N4-propyl-
• 6-chloro-4-N-propylpyrimidine-4,5-diamine
• 6-Chloro-N4-propyl-pyrimidine-4,5-diamine
• 6-Chloro-N4-propylpyrimidine-4,5-diamine
• 4-n-propylamino-5-amino-6-chloropyrimidine
• F2124-0088
• IFLAB-BB F2124-0088

• MDL： MFCD07440144
• Inchi： 1S/C7H11ClN4/c1-2-3-10-7-5(9)6(8)11-4-12-7/h4H,2-3,9H2,1H3,(H,10,11,12)
• InChI Key： GYPKKOOUKYMZRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)NCCC)N

Computed Properties

• Exact Mass: 186.06700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 63.83000
• LogP: 2.18830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-4-N-propylpyrimidine-4,5-diamine

Introduction to 6-Chloro-4-N-Propylpyrimidine-4,5-diamine (CAS No. 195252-56-3)

6-Chloro-4-N-propylpyrimidine-4,5-diamine (CAS No. 195252-56-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 6-chloro-4-N-propylpyrimidine-4,5-diamine features a pyrimidine ring with specific functional groups that contribute to its unique properties and interactions with biological systems.

The molecular formula of 6-chloro-4-N-propylpyrimidine-4,5-diamine is C₉H₁₃ClN₄, and its molecular weight is approximately 218.68 g/mol. The presence of a chlorine atom and a propylamine group on the pyrimidine ring imparts specific chemical reactivity and biological activity to this compound. These functional groups can influence the compound's solubility, stability, and binding affinity to various biomolecules, making it a valuable candidate for drug discovery and development.

In recent years, 6-chloro-4-N-propylpyrimidine-4,5-diamine has been studied for its potential as a lead compound in the development of novel therapeutics. Research has focused on its ability to modulate specific biological pathways and targets, such as enzymes, receptors, and signaling molecules. One notable area of interest is its potential as an inhibitor of certain kinases, which are key enzymes involved in cellular signaling and regulation.

Kinase inhibitors have become an important class of drugs for treating various diseases, including cancer and inflammatory disorders. The ability of 6-chloro-4-N-propylpyrimidine-4,5-diamine to selectively inhibit specific kinases could make it a valuable tool in the development of targeted therapies. Studies have shown that this compound exhibits promising inhibitory activity against certain kinases, suggesting its potential as a lead molecule for further optimization and clinical evaluation.

Beyond kinase inhibition, 6-chloro-4-N-propylpyrimidine-4,5-diamine has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Research has indicated that this compound can modulate the expression and activity of pro-inflammatory cytokines and other inflammatory mediators, potentially offering therapeutic benefits in managing inflammatory diseases.

The pharmacokinetic properties of 6-chloro-4-N-propylpyrimidine-4,5-diamine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects without causing significant toxicity or adverse reactions.

In preclinical studies, 6-chloro-4-N-propylpyrimidine-4,5-diamine has demonstrated promising efficacy in various disease models. For example, in animal models of cancer, it has shown significant antitumor activity by inhibiting the growth and proliferation of cancer cells. Similarly, in models of inflammatory diseases, it has exhibited anti-inflammatory effects by reducing inflammation and tissue damage.

The safety profile of 6-chloro-4-N-propylpyrimidine-4,5-diamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not cause significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 6-chloro-4-N-propylpyrimidine-4,5-diamine (CAS No. 195252-56-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its ability to modulate specific biological pathways and targets makes it an attractive candidate for drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing the treatment of various diseases.